3,4-Dihydroxybenzoic acid
3,4-Dihydroxybenzoic acid
3,4-dihydroxybenzoic acid is a dihydroxybenzoic acid in which the hydroxy groups are located at positions 3 and 4. It has a role as a human xenobiotic metabolite, a plant metabolite, an antineoplastic agent, an EC 1.1.1.25 (shikimate dehydrogenase) inhibitor and an EC 1.14.11.2 (procollagen-proline dioxygenase) inhibitor. It is a member of catechols and a dihydroxybenzoic acid. It is functionally related to a benzoic acid. It is a conjugate acid of a 3,4-dihydroxybenzoate.
3,4-Dihydroxybenzoic acid is a natural product found in Salvia miltiorrhiza, Camellia sinensis, and other organisms with data available.
Protocatechuic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
See also: Black Cohosh (part of); Maritime Pine (part of); Menyanthes trifoliata leaf (part of) ... View More ...
3,4-Dihydroxybenzoic acid is a natural product found in Salvia miltiorrhiza, Camellia sinensis, and other organisms with data available.
Protocatechuic acid is a metabolite found in or produced by Saccharomyces cerevisiae.
See also: Black Cohosh (part of); Maritime Pine (part of); Menyanthes trifoliata leaf (part of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
99-50-3
VCID:
VC21308479
InChI:
InChI=1S/C7H6O4/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,8-9H,(H,10,11)
SMILES:
C1=CC(=C(C=C1C(=O)O)O)O
Molecular Formula:
C7H6O4
Molecular Weight:
154.12 g/mol
3,4-Dihydroxybenzoic acid
CAS No.: 99-50-3
Cat. No.: VC21308479
Molecular Formula: C7H6O4
Molecular Weight: 154.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4-dihydroxybenzoic acid is a dihydroxybenzoic acid in which the hydroxy groups are located at positions 3 and 4. It has a role as a human xenobiotic metabolite, a plant metabolite, an antineoplastic agent, an EC 1.1.1.25 (shikimate dehydrogenase) inhibitor and an EC 1.14.11.2 (procollagen-proline dioxygenase) inhibitor. It is a member of catechols and a dihydroxybenzoic acid. It is functionally related to a benzoic acid. It is a conjugate acid of a 3,4-dihydroxybenzoate. 3,4-Dihydroxybenzoic acid is a natural product found in Salvia miltiorrhiza, Camellia sinensis, and other organisms with data available. Protocatechuic acid is a metabolite found in or produced by Saccharomyces cerevisiae. See also: Black Cohosh (part of); Maritime Pine (part of); Menyanthes trifoliata leaf (part of) ... View More ... |
|---|---|
| CAS No. | 99-50-3 |
| Molecular Formula | C7H6O4 |
| Molecular Weight | 154.12 g/mol |
| IUPAC Name | 3,4-dihydroxybenzoic acid |
| Standard InChI | InChI=1S/C7H6O4/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,8-9H,(H,10,11) |
| Standard InChI Key | YQUVCSBJEUQKSH-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(=O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C(=O)O)O)O |
| Melting Point | 221 °C |
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